6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide

• IUPAC Name: 6-chloro-2-phenyl-N-[4-(pyrrolidine-1-carbonyl)phenyl]quinoline-4-carboxamide
• InChI: InChI=1S/C27H22ClN3O2/c28-20-10-13-24-22(16-20)23(17-25(30-24)18-6-2-1-3-7-18)26(32)29-21-11-8-19(9-12-21)27(33)31-14-4-5-15-31/h1-3,6-13,16-17H,4-5,14-15H2,(H,29,32)
• InChI Key: XYSPJHSAAWIYCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=NC4=C3C=C(C=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C27H22ClN3O2
• Molecular Weight: 455.9 g/mol

Description

6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as TAK-632 and is a potent inhibitor of the protein kinase BRAF, which is involved in the regulation of cell growth and division. In

Mechanism of Action

The mechanism of action of 6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide involves the inhibition of BRAF. BRAF is a protein kinase that is involved in the regulation of cell growth and division. When BRAF is mutated, it can become overactive and promote the growth and proliferation of cancer cells. By inhibiting BRAF, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. This compound has been shown to be a potent inhibitor of BRAF, which is involved in the regulation of cell growth and division. By inhibiting BRAF, this compound can prevent the growth and proliferation of cancer cells. In addition, this compound has been shown to have anti-inflammatory effects and may be useful for the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the major advantages of 6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide is its potency as a BRAF inhibitor. This compound has been shown to be highly effective in inhibiting BRAF and preventing the growth and proliferation of cancer cells. However, there are also some limitations to using this compound in lab experiments. For example, it may be toxic to cells at high concentrations, and it may not be effective against all types of cancer.

Future Directions

There are many future directions for research on 6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide. One area of research is in the development of new cancer treatments that target BRAF. This compound may be useful as a starting point for the development of new, more effective BRAF inhibitors. In addition, this compound may have applications in the treatment of other diseases, such as inflammatory diseases and autoimmune disorders. Further research is needed to fully understand the potential of this compound for scientific research and medical applications.
Conclusion
In conclusion, this compound is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of the protein kinase BRAF and has been shown to be effective in inhibiting the growth and proliferation of cancer cells. While there are some limitations to using this compound in lab experiments, it has many potential applications in the development of new cancer treatments and the treatment of other diseases. Further research is needed to fully understand the potential of this compound for scientific research and medical applications.

Synthesis Methods

The synthesis of 6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide involves several steps. First, 6-chloro-2-phenyl-4-quinolinecarboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride. Next, the acid chloride is reacted with N-(4-aminophenyl)pyrrolidine to form the corresponding amide. Finally, the amide is reacted with N-(4-(1-pyrrolidinylcarbonyl)phenyl)thiourea to form the desired compound.

Scientific Research Applications

6-chloro-2-phenyl-N-[4-(1-pyrrolidinylcarbonyl)phenyl]-4-quinolinecarboxamide has been extensively studied for its potential applications in scientific research. One of the major areas of research is in the field of cancer treatment. This compound has been shown to be a potent inhibitor of BRAF, a protein kinase that is commonly mutated in various types of cancer, including melanoma, colorectal cancer, and thyroid cancer. By inhibiting BRAF, this compound can prevent the growth and proliferation of cancer cells.